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Abstract
This document provides detailed application notes and protocols for the preparation of stock

solutions of WDR5-0103, a potent and selective antagonist of the WD repeat-containing protein

5 (WDR5).[1][2][3][4][5] WDR5-0103 disrupts the interaction between WDR5 and mixed-lineage

leukemia (MLL) protein, leading to the inhibition of the MLL core complex's methyltransferase

activity.[1][4][5] Proper preparation and storage of WDR5-0103 stock solutions are critical for

ensuring experimental reproducibility and accuracy. This guide outlines the physicochemical

properties of WDR5-0103, provides detailed protocols for its dissolution, and includes

recommendations for storage and handling.

Physicochemical Properties and Solubility
WDR5-0103, with the chemical formula C₂₁H₂₅N₃O₄ and a molecular weight of 383.44 g/mol ,

is a solid compound.[1][2][6] Its solubility is a key factor in the preparation of stock solutions for

in vitro and in vivo studies. The compound is soluble in several organic solvents but is insoluble

in water.[6][7]

Table 1: Solubility of WDR5-0103 in Common Solvents
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Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO 100 - 200.81 38.34 - 77

Hygroscopic DMSO

can reduce solubility;

use fresh solvent.[1]

[4][7][8] Sonication or

gentle heating may be

required.[3]

Ethanol 50 19.17 - 21

DMF ~86.8 33.3

DMF:PBS (pH 7.2)

(1:1)
~1.3 0.5

Note: The solubility data is compiled from various sources and may vary slightly between

batches.[1][9] Always refer to the batch-specific certificate of analysis for the most accurate

information.

Experimental Protocols
Materials and Equipment

WDR5-0103 powder

High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator or water bath
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Protocol for Preparing a 100 mM WDR5-0103 Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution, which can be

further diluted to working concentrations.

Aseptic Technique: Perform all steps in a clean, sterile environment, such as a laminar flow

hood, to prevent contamination.

Weighing the Compound: Accurately weigh the desired amount of WDR5-0103 powder. For

example, to prepare 1 mL of a 100 mM stock solution, you would need 38.34 mg of WDR5-
0103 (Molecular Weight = 383.44 g/mol ).

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial

containing the WDR5-0103 powder. For 38.34 mg of the compound, add 1 mL of DMSO to

achieve a 100 mM concentration.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. If dissolution is slow, brief sonication or warming the solution in a water bath at a

temperature not exceeding 45°C can aid the process.[3] Visually inspect the solution to

ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes.[3][7][8]

Storage: Store the aliquoted stock solutions at -20°C or -80°C for long-term stability.[3][6][7]

[9] A stock solution stored at -80°C in a solvent can be stable for at least one year.[3][7] For

short-term storage (days to a week), 4°C is acceptable.[3]

Visualizations
Signaling Pathway of WDR5-0103 Action
The following diagram illustrates the mechanism of action of WDR5-0103. WDR5 is a crucial

component of the MLL histone methyltransferase complex. WDR5-0103 competitively binds to
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WDR5, preventing its interaction with MLL and thereby inhibiting the methylation of Histone H3

at lysine 4 (H3K4), a mark associated with active gene transcription.[4][5][10]
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Caption: WDR5-0103 inhibits the WDR5-MLL interaction.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the sequential steps for preparing a WDR5-0103 stock solution.
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Caption: Workflow for preparing WDR5-0103 stock solution.
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Safety and Handling
WDR5-0103 is intended for laboratory research use only.[1]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling the compound.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

By following these guidelines, researchers can ensure the accurate and safe preparation of

WDR5-0103 stock solutions for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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